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Compound of Interest

Compound Name: (R)-GSK-3685032

Cat. No.: B15359747 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the effects of (R)-GSK-3685032,

a potent and selective DNA methyltransferase 1 (DNMT1) inhibitor, on the human acute

myeloid leukemia (AML) cell line, MV4-11. Detailed protocols for key experiments are provided

to enable replication and further investigation.

Introduction
(R)-GSK-3685032 is a first-in-class, reversible, and non-covalent inhibitor of DNMT1.[1][2] Its

high selectivity for DNMT1 over other DNA methyltransferases like DNMT3A and DNMT3B

makes it a valuable tool for studying the specific roles of maintenance methylation in cancer

biology.[3][4] The MV4-11 cell line, derived from a patient with AML, is characterized by a FLT3

internal tandem duplication (ITD) mutation and is widely used as a model for this leukemia

subtype.[5] Treatment of MV4-11 cells with (R)-GSK-3685032 leads to DNA hypomethylation,

transcriptional activation of silenced genes, and ultimately, inhibition of cancer cell growth.[1][3]

[6]

Mechanism of Action
(R)-GSK-3685032 functions by selectively binding to the active site of DNMT1, preventing it

from methylating newly synthesized DNA strands during replication.[3] This leads to a passive

loss of DNA methylation over successive cell divisions, resulting in the re-expression of tumor

suppressor and immune-related genes that were epigenetically silenced.[1][4][6]
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Cellular Effects of (R)-GSK-3685032 in MV4-11 Cells
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Cell Viability Assay Workflow

Start: MV4-11 Cell Culture

Seed cells in 96-well plate

Treat with (R)-GSK-3685032
(various concentrations)

Incubate for 1-6 days

Add MTS/MTT reagent

Incubate (1-4 hours)

Measure absorbance

Analyze data (IC50)

 

Western Blotting Workflow

Start: MV4-11 Cell Culture

Treat with (R)-GSK-3685032

Cell Lysis & Protein Quantification

SDS-PAGE

Protein Transfer to Membrane

Blocking

Incubate with Primary Antibody
(anti-DNMT1)

Incubate with Secondary Antibody

Chemiluminescent Detection

Analyze Protein Bands
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qRT-PCR Workflow for Gene Expression

Start: MV4-11 Cell Culture

Treat with (R)-GSK-3685032

RNA Extraction

cDNA Synthesis
(Reverse Transcription)

Quantitative PCR with
SYBR Green or TaqMan

Analyze Data (ΔΔCt method)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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